Cas no 727714-20-7 (2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one)

• Product Name: 2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one
• CAS No: 727714-20-7
• MF: C₂₄H₂₁ClN₂O₃
• MW: 420.888145208359
• CID: 6012973
• PubChem ID: 2485503
• Update Time: 2025-06-08

2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one
• 727714-20-7
• EN300-26617224
• Z31311610
• 2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one

• Inchi： 1S/C24H21ClN2O3/c1-24(2,3)17-8-5-14(6-9-17)22-27-20(23(28)30-22)12-16-11-15-7-10-18(29-4)13-19(15)26-21(16)25/h5-13H,1-4H3/b20-12-
• InChI Key： RYWCWCPTGKQINP-NDENLUEZSA-N
• SMILES： ClC1=C(C=C2C=CC(=CC2=N1)OC)/C=C1/C(=O)OC(C2C=CC(=CC=2)C(C)(C)C)=N/1

Computed Properties

• Exact Mass: 420.1240702g/mol
• Monoisotopic Mass: 420.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one

Research Brief on 2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one (CAS: 727714-20-7)

In recent years, the compound 2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one (CAS: 727714-20-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique quinoline and oxazolone moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

The synthesis of 2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one involves a multi-step process, starting with the condensation of 2-chloro-7-methoxyquinoline-3-carbaldehyde with 4-tert-butylphenyl isocyanate, followed by cyclization to form the oxazolone ring. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further pharmacological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

One of the most notable findings in recent research is the compound's potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that 2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one effectively targets the JAK-STAT signaling pathway, which plays a critical role in immune responses and cancer progression. The compound's ability to selectively inhibit JAK2 and JAK3 kinases has been particularly promising, suggesting its potential as a therapeutic agent for autoimmune diseases and hematologic malignancies.

Further investigations into the compound's anticancer properties have revealed its efficacy in inducing apoptosis in various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies indicate that the compound triggers mitochondrial dysfunction and activates caspase-dependent apoptotic pathways. Additionally, its ability to inhibit angiogenesis by suppressing VEGF expression highlights its potential as a multi-targeted anticancer agent. These findings have spurred interest in the development of derivatives to enhance its pharmacokinetic properties and reduce off-target effects.

In conclusion, 2-(4-Tert-butylphenyl)-4-[(2-chloro-7-methoxyquinolin-3-yl)methylidene]-4,5-dihydro-1,3-oxazol-5-one (CAS: 727714-20-7) represents a promising candidate for further drug development, with its demonstrated efficacy in targeting key biological pathways. Ongoing research aims to explore its therapeutic potential in preclinical models and optimize its chemical structure for improved clinical applicability. The compound's unique pharmacophore and multi-faceted biological activities position it as a valuable asset in the quest for novel treatments for inflammatory and oncologic disorders.